(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [3-[(4-fluorophenyl)methoxy]-1-[(4-fluorophenyl)methyl]pyrazol-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C22H21F2N3O2/c23-18-7-3-16(4-8-18)13-27-14-20(22(28)26-11-1-2-12-26)21(25-27)29-15-17-5-9-19(24)10-6-17/h3-10,14H,1-2,11-13,15H2
• InChI Key: AHZNZEVUNNZZOT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CN(N=C2OCC3=CC=C(C=C3)F)CC4=CC=C(C=C4)F
• Molecular Formula: C22H21F2N3O2
• Molecular Weight: 397.4 g/mol

Description

(1-(4-fluorobenzyl)-3-((4-fluorobenzyl)oxy)-1H-pyrazol-4-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H21F2N3O2 and its molecular weight is 397.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Compounds similar to the one have been synthesized using substitution reactions and characterized through various spectroscopic techniques such as FTIR, NMR, and mass spectrometry. Single-crystal X-ray diffraction has been used for crystallographic and conformational analyses, confirming the molecular structures. Density Functional Theory (DFT) calculations have further validated these structures, providing insights into molecular electrostatic potentials and physicochemical properties (P.-Y. Huang et al., 2021).

Potential Bioactivity

• Similar compounds have been explored for their antiproliferative activity, with structures characterized using various spectroscopic methods and X-ray diffraction. The analysis of intermolecular interactions and conformational stability through Hirshfeld surface analysis provides a foundation for understanding the bioactive potential of these molecules (S. Benaka Prasad et al., 2018).
• Another study focused on the design and synthesis of derivatives as sodium channel blockers and anticonvulsant agents, highlighting the therapeutic potential of such compounds in neurology (S. Malik, S. Khan, 2014).

Antimicrobial Activity

• Derivatives of pyrazolines have been synthesized and tested for antimicrobial activity, showing good activity against various bacterial strains. This suggests the potential application of similar compounds in developing new antimicrobial agents (Satyender Kumar et al., 2012).